M-Phenoxyphenyldimethylchlorosilane

• IUPAC Name: chloro-dimethyl-(3-phenoxyphenyl)silane
• InChI: InChI=1S/C14H15ClOSi/c1-17(2,15)14-10-6-9-13(11-14)16-12-7-4-3-5-8-12/h3-11H,1-2H3
• InChI Key: HHNILESXOSEUTJ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C1=CC=CC(=C1)OC2=CC=CC=C2)Cl
• Molecular Formula: C14H15ClOSi
• DSSTOX Substance ID: DTXSID10692834
• Molecular Weight: 262.80 g/mol
• CAS RN: 41318-68-7

Description

Physical And Chemical Properties Analysis

M-Phenoxyphenyldimethylchlorosilane is a liquid substance. Its molecular weight is 262.8 g/mol. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

• Enantioselective Allylation of Aldimines and Ketimines

  • Phenols, such as M-Phenoxyphenyldimethylchlorosilane, have been used as directing and activating groups for allylchlorosilane reagents. This enables highly enantioselective allylation of 2-aminophenol-derived aldimines, leading to simple synthesis of tertiary carbinamine structures (Rabbat, Valdez, & Leighton, 2006).

• Derivative Formation in Gas Chromatography and Mass Spectrometric Analysis

  • M-Phenoxyphenyldimethylchlorosilane derivatives have been used in the analysis of phenoxy acid herbicides and related compounds, demonstrating quantitative reactions and enabling easier analysis by gas chromatography (Bertrand, Ahmed, Sarrasin, & Mallet, 1987).

• Applications in Soft Lithography

  • In the field of soft lithography, poly[(3-mercaptopropyl)methylsiloxane] (PMMS) based materials, which may involve M-Phenoxyphenyldimethylchlorosilane, have been used for pattern replication and are suitable for applications like nanoimprint lithography and proximity-field nanopatterning (Campos et al., 2009).

• Polyphenol-Containing Nanoparticles in Biomedical Applications

  • The interaction between polyphenols and materials like M-Phenoxyphenyldimethylchlorosilane has been explored in the synthesis and modification of multifunctional nanoassemblies for bioimaging, therapeutic delivery, and other biomedical applications (Guo et al., 2021).

• High-Temperature Gas Chromatography

  • M-Phenoxyphenyldimethylchlorosilane has been utilized as a stationary phase in high-temperature gas chromatography, demonstrating its utility in the separation of mixtures of high-boiling silanes and other compounds (Komers & Černý, 1981).

• Polyphenols Studies and Anti-Cancer, Anti-Oxidant, and Anti-Bacterial Activities

  • Research into polyphenols, which can be related to M-Phenoxyphenyldimethylchlorosilane, has highlighted their potential in anti-cancer, anti-oxidant, and anti-bacterial applications. This research underscores the importance of these compounds in natural product research (Elansary et al., 2019).

• Monolayer Films from Trichlorosilane Derivatives

  • Studies have been conducted on monolayer-forming trichlorosilanes incorporating a phenoxy moiety, like M-Phenoxyphenyldimethylchlorosilane, to understand their properties in monolayer films, which are crucial for various technological applications (Tillman et al., 1988).

Safety and Hazards

M-Phenoxyphenyldimethylchlorosilane is classified as a substance that causes severe skin burns and eye damage. It’s recommended to wear protective gloves, clothing, and eye/face protection when handling this substance.